4-(3,4-Dimethoxybenzoyl)-1,3-dihydro-2H-imidazol-2-one

• CAS No.: 77681-43-7
• Molecular Formula: C12H12N2O4
• Molecular Weight: 248.23 g/mol
• IUPAC Name: 4-(3,4-dimethoxybenzoyl)-1,3-dihydroimidazol-2-one
• InChI: InChI=1S/C12H12N2O4/c1-17-9-4-3-7(5-10(9)18-2)11(15)8-6-13-12(16)14-8/h3-6H,1-2H3,(H2,13,14,16)
• InChI Key: FKQDFMWKBZPRPX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)C2=CNC(=O)N2)OC

Description

4-(3,4-Dimethoxybenzoyl)-1,3-dihydro-2H-imidazol-2-one is a useful research compound. Its molecular formula is C12H12N2O4 and its molecular weight is 248.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6.5 g of 1,3-dihydro-4-methyl-2H-imidazol-2-one and 14.6 g of aluminum chloride in 65 ml of nitrobenzene is added 17.6 g of 3,4-dimethoxybenzoyl chloride in portions. The mixture is stirred for 3 hours at 60° C., cooled and poured over ice water. The gummy solids are filtered and recrystallized twice from ethyl alcohol-water to afford the title compound. M.P. 257°-259° C.